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Compound of Interest

N-(4-methoxyphenyl)-2-

Compound Name:
butenamide

Cat. No.: B374900

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-(4-methoxyphenyl)-2-butenamide is an organic compound with potential applications in
pharmaceutical and life sciences research. Understanding its solubility in various solvents is a
critical first step in preclinical development, enabling formulation design, and facilitating in vitro
and in vivo studies. This document provides a comprehensive protocol for determining the
solubility of N-(4-methoxyphenyl)-2-butenamide and presents a framework for data
interpretation and visualization. While specific experimental data for this compound is not
publicly available, this guide offers a standardized methodology for its determination.

Physicochemical Properties (lllustrative)

A summary of predicted or known physicochemical properties is essential for solvent selection.
The following table presents illustrative data for N-(4-methoxyphenyl)-2-butenamide.
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Property Value (lllustrative) Source
Molecular Formula C11H13NOz2

Molecular Weight 191.23 g/mol

LogP (Octanol/Water) 2.1 Predicted
pKa (Amide Proton) ~17 Estimated
Melting Point Not Determined

Solubility Data (lllustrative)

The following table provides a template for presenting experimentally determined solubility data
for N-(4-methoxyphenyl)-2-butenamide in a variety of common laboratory solvents at a
specified temperature (e.g., 25°C). The values presented here are for illustrative purposes only
and should be replaced with experimental findings.
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Solvent - o
. Solubility Solubility
Polarity .
Solvent ) . (mg/mL) - (moliL) - Observations
(Dielectric . .
lllustrative lllustrative
Constant, g)
Practically
Water 80.1 <0.1 < 0.0005
Insoluble
Phosphate .
) Practically
Buffered Saline ~80 <0.1 < 0.0005
Insoluble
(PBS, pH 7.4)
Ethanol 24.5 15 0.078 Soluble
Methanol 32.7 25 0.131 Freely Soluble
Dimethyl
Sulfoxide 46.7 > 100 >0.523 Very Soluble
(DMSO)
Acetone 20.7 50 0.261 Freely Soluble
Dichloromethane
8.9 80 0.418 Very Soluble
(DCM)
Practically
Hexanes 1.9 <0.1 < 0.0005
Insoluble

Experimental Protocol: Determination of Equilibrium

Solubility

This protocol describes the shake-flask method, a standard technique for determining the

equilibrium solubility of a compound in various solvents.

3.1. Materials and Equipment:

e N-(4-methoxyphenyl)-2-butenamide (solid)

o Selected solvents (analytical grade or higher)
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 Scintillation vials or glass test tubes with screw caps

» Orbital shaker or rotator

e Analytical balance

o Centrifuge

e Micropipettes

e HPLC or UV-Vis spectrophotometer

» Volumetric flasks and other standard laboratory glassware

3.2. Experimental Workflow Diagram:
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Preparation

Weigh excess N-(4-methoxyphenyl)-2-butenamide

Y

Add to vial with a known volume of solvent

Equilibration
Y

Seal vials and place on orbital shaker

Y

Incubate at constant temperature (e.g., 25°C) for 24-48h

Phase Separation
Y

Centrifuge samples to pellet undissolved solid

Y

Carefully collect the supernatant

Quantification

Prepare serial dilutions of the supernatant

Analyze concentration via HPLC or UV-Vis

Y

Calculate solubility (mg/mL or mol/L)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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